Cas no 89258-53-7 (3-amino-6,8-dibromo-2-methylquinazolin-4(3H)-one)

• Product Name: 3-amino-6,8-dibromo-2-methylquinazolin-4(3H)-one
• CAS No: 89258-53-7
• MF: C₉H₇Br₂N₃O
• MW: 332.979379892349
• CID: 606525
• PubChem ID: 13479537
• Update Time: 2025-05-19

3-amino-6,8-dibromo-2-methylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-6,8-dibromo-2-methylquinazolin-4(3H)-one
• 3-amino-6,8-dibromo-2-methylquinazolin-4-one
• 89258-53-7
• BDBM50571800
• DTXSID70541819
• 3-amino-6,8-dibromo-2-methyl-3,4-dihydroquinazolin-4-one
• CHEMBL4871569

• Inchi： 1S/C9H7Br2N3O/c1-4-13-8-6(9(15)14(4)12)2-5(10)3-7(8)11/h2-3H,12H2,1H3
• InChI Key： UHTFEUZQHUMEIG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(N(C(C)=NC=21)N)=O)Br

Computed Properties

• Exact Mass: 332.89354g/mol
• Monoisotopic Mass: 330.89559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-amino-6,8-dibromo-2-methylquinazolin-4(3H)-one

Comprehensive Overview of 3-amino-6,8-dibromo-2-methylquinazolin-4(3H)-one (CAS No. 89258-53-7)

3-amino-6,8-dibromo-2-methylquinazolin-4(3H)-one (CAS No. 89258-53-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinazolinone derivative is characterized by its unique brominated structure, which contributes to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 3-amino-6,8-dibromo-2-methylquinazolin-4(3H)-one features two bromine atoms at positions 6 and 8, along with an amino group at position 3. This configuration enhances its reactivity in cross-coupling reactions, making it valuable for synthetic chemistry applications. Recent studies highlight its utility in palladium-catalyzed reactions, where it serves as a precursor for more complex heterocyclic systems. The compound's electron-deficient quinazolinone core also makes it interesting for optoelectronic material research.

In the context of current research trends, 89258-53-7 aligns with the growing demand for halogenated heterocycles in medicinal chemistry. Pharmaceutical scientists are particularly interested in how the bromine substituents of this compound might influence drug-target interactions, especially in the design of selective enzyme inhibitors. The compound's potential as a scaffold for anticancer agents has been a subject of preliminary investigations, though extensive clinical studies would be required to validate any therapeutic applications.

From a synthetic perspective, the preparation of 3-amino-6,8-dibromo-2-methylquinazolin-4(3H)-one typically involves bromination of quinazolinone precursors under controlled conditions. The process requires careful optimization to achieve high regioselectivity and yield. Analytical characterization of this compound generally employs NMR spectroscopy and mass spectrometry, with particular attention to the distinctive patterns created by its bromine isotopes in mass spectral analysis.

The stability and storage requirements for CAS No. 89258-53-7 are important considerations for researchers. While not classified as highly sensitive, the compound should be protected from prolonged exposure to light and moisture to maintain its integrity. Proper handling includes storage in amber glass containers under inert atmosphere when long-term preservation is needed. These precautions help prevent potential degradation pathways that might affect its performance in subsequent reactions.

In the broader scientific community, searches for "quinazolinone synthesis" and "brominated heterocycles applications" frequently lead to interest in compounds like 3-amino-6,8-dibromo-2-methylquinazolin-4(3H)-one. The compound's relevance to fragment-based drug design approaches has made it a subject of discussion in recent medicinal chemistry forums. Additionally, its potential role in developing fluorescent probes for biological imaging continues to be explored in photophysical studies.

Quality control standards for 89258-53-7 typically specify purity levels ≥95% for research applications, with HPLC being the preferred method for purity assessment. The compound's chromatographic behavior and UV absorption characteristics are well-documented, facilitating its identification in complex reaction mixtures. These analytical parameters are crucial for researchers who need to monitor the compound's presence in multi-step synthetic sequences.

Looking toward future applications, the versatility of 3-amino-6,8-dibromo-2-methylquinazolin-4(3H)-one suggests it may play a role in emerging areas such as covalent inhibitor design and targeted protein degradation. The amino group at position 3 provides a handle for further functionalization, potentially enabling the creation of bifunctional molecules with enhanced biological activity. As synthetic methodologies continue to advance, this compound's utility in diversity-oriented synthesis is likely to expand.

Environmental and safety considerations for working with CAS No. 89258-53-7 follow standard laboratory protocols for handling organic compounds. While not classified as highly hazardous, appropriate personal protective equipment should be used during manipulation. Researchers are advised to consult the compound's material safety data sheet for specific handling guidelines and to conduct operations in well-ventilated areas or fume hoods when appropriate.

The commercial availability of 3-amino-6,8-dibromo-2-methylquinazolin-4(3H)-one from specialty chemical suppliers has increased in recent years, reflecting growing research interest. Pricing and packaging options vary depending on quantity and purity requirements, with many suppliers offering custom synthesis services for large-scale needs. This accessibility supports its continued investigation across multiple disciplines of chemical research.

In summary, 89258-53-7 represents an important brominated quinazolinone scaffold with diverse potential applications in pharmaceutical development and materials science. Its unique structural features and synthetic versatility position it as a valuable tool for researchers exploring structure-activity relationships in heterocyclic chemistry. As scientific understanding of this compound's properties deepens, its role in addressing current challenges in drug discovery and functional material design is expected to grow significantly.